Cas no 1958416-08-4 (Methyl 1-(4-aminopyridin-2-yl)piperidine-4-carboxylate)

• Product Name: Methyl 1-(4-aminopyridin-2-yl)piperidine-4-carboxylate
• CAS No: 1958416-08-4
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5720739
• PubChem ID: 108204137
• Update Time: 2025-10-28

Methyl 1-(4-aminopyridin-2-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS026707235
• methyl 1-(4-aminopyridin-2-yl)piperidine-4-carboxylate
• F1907-1826
• 1958416-08-4
• Methyl 1-(4-aminopyridin-2-yl)piperidine-4-carboxylate

• Inchi： 1S/C12H17N3O2/c1-17-12(16)9-3-6-15(7-4-9)11-8-10(13)2-5-14-11/h2,5,8-9H,3-4,6-7H2,1H3,(H2,13,14)
• InChI Key： CCERDYQAJZJGPH-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCN(C2C=C(C=CN=2)N)CC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 1-(4-aminopyridin-2-yl)piperidine-4-carboxylate

Methyl 1-(4-Aminopyridin-2-yl)Piperidine-4-Carboxylate: A Comprehensive Overview

Methyl 1-(4-aminopyridin-2-yl)piperidine-4-carboxylate, also known by its CAS number 1958416-08-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a pyridine moiety, making it a versatile building block for various chemical reactions and applications.

The molecular structure of methyl 1-(4-aminopyridin-2-yl)piperidine-4-carboxylate consists of a piperidine ring substituted at the 1-position with a methyl group and at the 4-position with a carboxylic acid methyl ester group. The pyridine ring, attached at the 2-position, carries an amino group at the 4-position, introducing additional functional groups that enhance its reactivity and potential for further modification. This combination of functional groups makes the compound highly amenable to various synthetic transformations, including nucleophilic substitutions, additions, and cyclizations.

Recent studies have highlighted the potential of methyl 1-(4-aminopyridin-2-yl)piperidine-4-carboxylate in drug discovery and development. Researchers have explored its role as a precursor for bioactive molecules, particularly in the design of compounds targeting specific biological pathways. For instance, the compound has been utilized in the synthesis of inhibitors for enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Its structural flexibility allows for the incorporation of various substituents, enabling fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

In addition to its pharmaceutical applications, methyl 1-(4-aminopyridin-2-yl)piperidine-4-carboxylate has found utility in materials science. Its ability to form coordination complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. Recent advancements in asymmetric catalysis have demonstrated the potential of this compound as a chiral ligand precursor, facilitating enantioselective reactions that are crucial for the synthesis of chiral drugs and agrochemicals.

The synthesis of methyl 1-(4-aminopyridin-2-yl)piperidine-4-carboxylate typically involves multi-step processes that combine principles from both organic and medicinal chemistry. Key steps often include nucleophilic aromatic substitutions, Friedel-Crafts alkylation or acylation, and esterification reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired level of functional group diversity in the final product.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of methyl 1-(4-amino pyridin -2 - yl) piperidine -4 - carboxy late. Understanding its fate in different environmental compartments is crucial for assessing its potential risks to ecosystems and human health. Studies have shown that under certain conditions, the compound undergoes microbial degradation through hydrolysis and oxidation pathways, reducing its persistence in natural environments.

In conclusion, methyl 1-(4-amino pyridin -2 - yl) piperidine -4 - carboxy late stands out as a valuable compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in both academic research and industrial development.